Cas no 823809-32-1 (Benzene, 1-[(1E)-2-(4-methylphenyl)ethenyl]-2-nitro-)

• Product name: Benzene, 1-[(1E)-2-(4-methylphenyl)ethenyl]-2-nitro-
• CAS No: 823809-32-1
• MF: C₁₅H₁₃NO₂
• MW: 239.26900
• CID: 692645
• PubChem ID: 10331816

Benzene, 1-[(1E)-2-(4-methylphenyl)ethenyl]-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(1E)-2-(4-methylphenyl)ethenyl]-2-nitro-
• (E)-2-nitro-4'-methylstilbene
• 2-nitro-4'-methylstilbene
• 4'-methyl-2-nitrostilbene
• (E)-1-(4-Methylstyryl)-2-nitrobenzene
• 823809-32-1

• Inchi： InChI=1S/C15H13NO2/c1-12-6-8-13(9-7-12)10-11-14-4-2-3-5-15(14)16(17)18/h2-11H,1H3/b11-10+
• InChI Key： BOEQYEBHKXREIP-ZHACJKMWSA-N
• SMILES： CC1=CC=C(C=C1)C=CC2=CC=CC=C2[N+](=O)[O-]

Computed Properties

• Exact Mass: 239.09500
• Monoisotopic Mass: 239.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.82000
• LogP: 4.59680